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Compound of Interest

Compound Name: Scandium nitrate

Cat. No.: B080576

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identification,
properties, and safety data of scandium nitrate. The information is intended to support
researchers, scientists, and professionals in drug development in the safe handling, use, and
disposal of this compound.

Chemical Identification and Properties

Scandium nitrate is an inorganic compound with the chemical formula Sc(NOs)s. It is a
scandium salt of nitric acid and is commonly available in its hydrated form. The CAS number
for the anhydrous form is 13465-60-6.[1][2][3][4] It is important to note that hydrated forms may
have different CAS numbers; for example, scandium(lll) nitrate hydrate is associated with CAS
number 107552-14-7.

The following table summarizes the key chemical and physical properties of scandium nitrate.
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Property Value Reference
Chemical Formula Sc(NO3)3 [3]

CAS Number (Anhydrous) 13465-60-6 [1112][31[4]
Molar Mass (Anhydrous) 230.97 g/mol [31[5]

White to off-white crystalline
Appearance _ [1][6]
solid/powder

Solubility Soluble in water and ethanol [3][6]

Decomposes upon heating to
Decomposition form scandium oxide and [6]

nitrogen oxides.[6]

Safety and Hazard Information

Scandium nitrate is classified as a hazardous substance. It is a strong oxidizer and can
intensify fires.[5][7] It is also known to be an irritant to the skin, eyes, and respiratory tract.[1][5]

Hazard Identification and GHS Classification

The following table outlines the GHS hazard classifications for scandium nitrate.

Hazard Class Category Hazard Statement

H272: May intensify fire;

Oxidizing Solids Category 2 o
oxidizer[5]
) ] o H315: Causes skin irritation[5]
Skin Corrosion/Irritation Category 2 8]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[5][8]
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation[5][8]
Carcinogenicity Category 2 H350: May cause cancer[5]
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Toxicological Data

Limited specific toxicological data for scandium nitrate is available. However, information on
related compounds and general nitrate toxicity provides insight into its potential health effects.
The toxicity of nitrates is primarily due to their vasodilating properties and their ability to form
methemoglobin.[9] For scandium chloride, the intraperitoneal and oral LD50s in rodents are
reported as 755 mg/kg and 4000 mg/kg, respectively.[9]

Exposure Route Health Effects

Inhalation May cause respiratory tract irritation.[1][5]

Causes skin irritation.[5][8] May cause
Skin Contact inflammation in some individuals.[9] Entry

through wounds may lead to systemic injury.[9]

Eye Contact Causes serious eye irritation.[5][8]

May be harmful.[1] Can cause dizziness,

Ingestion abdominal cramps, vomiting, and convulsions.

[1]

Experimental Protocols
General Protocol for Safe Handling of Scandium Nitrate
in a Laboratory Setting

This protocol outlines the essential steps for the safe handling of scandium nitrate powder in
a research environment.

1. Personal Protective Equipment (PPE):
o Wear a lab coat, nitrile gloves, and chemical safety goggles.

o For procedures that may generate dust, use a NIOSH-approved respirator with a particulate
filter.

2. Engineering Controls:
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e Handle scandium nitrate powder in a certified chemical fume hood to minimize inhalation
exposure.

e Ensure an eyewash station and safety shower are readily accessible.

3. Handling and Dispensing:

» Before use, carefully inspect the container for any damage.

e Avoid creating dust when handling the powder. Use a spatula for transferring the solid.
o Keep the container tightly closed when not in use.

« Avoid contact with combustible materials, reducing agents, and strong acids.

4. Waste Disposal:

» Dispose of scandium nitrate waste and contaminated materials in a designated, labeled
hazardous waste container.

o Follow all local, state, and federal regulations for hazardous waste disposal.
5. Spill Response:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.

o For larger spills, evacuate the area and contact the institution's environmental health and
safety department.

Protocol for the Synthesis of a Scandium Complex
Using Scandium Nitrate

This protocol is a generalized example for the synthesis of a scandium-bipyridine complex,
based on literature procedures.

Objective: To synthesize a scandium-bipyridine complex from hydrated scandium nitrate.
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Materials:

e Hydrated scandium nitrate (Sc(NO3)3-xHz20)
e 2,2"-bipyridine

e Ethanol

Procedure:

e In a chemical fume hood, prepare a dilute solution of hydrated scandium nitrate in hot
ethanol.

e In a separate flask, prepare a solution of 2,2'-bipyridine in hot ethanol.

o Slowly add the 2,2'-bipyridine solution to the scandium nitrate solution with stirring.

» Allow the reaction mixture to cool slowly to room temperature to facilitate crystallization.
« |solate the resulting crystals by vacuum filtration.

e Wash the crystals with a small amount of cold ethanol.

e Dry the crystals under vacuum.

Safety Precautions:

o Perform all steps in a well-ventilated chemical fume hood.

o Wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves.

o Ethanol is flammable; keep away from ignition sources.

Visualizations

The following diagrams illustrate key safety and experimental workflows related to scandium
nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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